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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited detailed experimental data is publicly available for

Diethyl(vinyl)phosphine. This guide synthesizes available information and provides

theoretical context based on general organophosphorus chemistry.

Introduction
Diethyl(vinyl)phosphine, with the CAS number 13652-21-6, is an organophosphorus

compound featuring a phosphorus atom bonded to two ethyl groups and one vinyl group.[1][2]

As a phosphine, it possesses a lone pair of electrons on the phosphorus atom, which imparts

nucleophilic and ligand properties. This technical guide provides a summary of its known

properties, a plausible synthetic approach, and expected reactivity, while clearly distinguishing

it from the more commonly cited Diethyl vinylphosphonate.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diethyl(vinyl)phosphine is

presented in Table 1. This data is crucial for its handling, storage, and application in

experimental settings.

Table 1: Physical and Chemical Properties of Diethyl(vinyl)phosphine
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Property Value Reference

CAS Number 13652-21-6 [1][2]

Molecular Formula C6H13P [1][2]

Molecular Weight 116.14 g/mol [1][2]

IUPAC Name Ethenyl(diethyl)phosphane [1]

Boiling Point 125 °C (at 744 Torr) [2]

LogP 2.65160 [2]

Synthesis of Diethyl(vinyl)phosphine
While a specific, detailed experimental protocol for the synthesis of Diethyl(vinyl)phosphine is

not readily available in the reviewed literature, a common method for the preparation of

vinylphosphines involves the reaction of a chlorophosphine with a vinyl Grignard reagent. A

plausible synthetic route is outlined below.

3.1. Proposed Experimental Protocol: Grignard Reaction

Reaction Scheme:

(C₂H₅)₂PCl + CH₂=CHMgBr → (C₂H₅)₂PCH=CH₂ + MgBrCl

Materials:

Chlorodiethylphosphine

Vinylmagnesium bromide solution in THF

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard inert atmosphere glassware (Schlenk line or glovebox)

Magnetic stirrer and heating mantle

Separatory funnel
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Distillation apparatus

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), a solution of chlorodiethylphosphine in

anhydrous diethyl ether or THF is prepared in a Schlenk flask and cooled to 0 °C in an ice

bath.

A solution of vinylmagnesium bromide in THF is added dropwise to the stirred

chlorodiethylphosphine solution. The reaction is exothermic and the temperature should be

maintained at or below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure complete reaction.

The reaction is then quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are dried over anhydrous magnesium sulfate or sodium

sulfate.

The solvent is removed under reduced pressure.

The crude Diethyl(vinyl)phosphine is purified by vacuum distillation.

Note: This is a generalized protocol and requires optimization for specific laboratory conditions.

All manipulations should be carried out under a strict inert atmosphere due to the air-sensitivity

of phosphines.

Diagram 1: Proposed Synthesis Workflow for Diethyl(vinyl)phosphine
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Caption: A logical workflow for the synthesis of Diethyl(vinyl)phosphine.

Reactivity and Potential Applications
The reactivity of Diethyl(vinyl)phosphine is dictated by the presence of the phosphorus lone

pair and the vinyl group.

4.1. Ligand Chemistry

Phosphines are widely used as ligands in transition metal catalysis. The electronic and steric

properties of Diethyl(vinyl)phosphine would make it a potentially useful ligand for various

catalytic transformations, such as cross-coupling reactions. The vinyl group could also

participate in coordination or further reactions once complexed to a metal center.

4.2. Nucleophilic Reactivity

The phosphorus atom is nucleophilic and can react with a variety of electrophiles. For instance,

it can be alkylated to form phosphonium salts or oxidized to the corresponding phosphine

oxide.

4.3. Reactions of the Vinyl Group

The vinyl group can undergo reactions typical of alkenes, such as addition reactions. It can

also be involved in polymerization processes, either as a monomer or a co-monomer, to

produce phosphorus-containing polymers.
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Diagram 2: General Reactivity of Diethyl(vinyl)phosphine

Reactions at Phosphorus

Reactions at Vinyl Group

Diethyl(vinyl)phosphine

Oxidation
(e.g., H2O2)

Alkylation
(e.g., R-X)

Coordination
(e.g., M-L_n)

Addition
(e.g., H-X)

Polymerization

Diethyl(vinyl)phosphine oxide Vinyldiethyl(alkyl)phosphonium salt Metal-phosphine complex Addition Product Phosphorus-containing polymer

Click to download full resolution via product page

Caption: Potential reaction pathways for Diethyl(vinyl)phosphine.

Safety and Handling
While a specific safety data sheet for Diethyl(vinyl)phosphine is not widely available,

phosphines, in general, are known to be toxic, pyrophoric, and air-sensitive. Therefore, the

following precautions should be taken:

Handling: All manipulations should be carried out in a well-ventilated fume hood or in a

glovebox under an inert atmosphere.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

flame-retardant laboratory coat, and chemical-resistant gloves.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container under an

inert atmosphere, away from sources of ignition and oxidizing agents.

Distinction from Diethyl vinylphosphonate
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It is imperative to distinguish Diethyl(vinyl)phosphine (a phosphine) from Diethyl

vinylphosphonate (a phosphonate). The latter has a phosphorus atom in a higher oxidation

state, double-bonded to an oxygen atom, and is generally more stable and has different

reactivity. Much of the readily available literature under a similar name refers to the

phosphonate.

Table 2: Comparison of Diethyl(vinyl)phosphine and Diethyl vinylphosphonate

Feature Diethyl(vinyl)phosphine Diethyl vinylphosphonate

CAS Number 13652-21-6 682-30-4

Molecular Formula C6H13P C6H13O3P

Structure
P atom bonded to 2 ethyl and

1 vinyl group

P atom double-bonded to O,

single-bonded to 2 ethoxy and

1 vinyl group

Reactivity
Nucleophilic, reducing, ligand

properties

Electrophilic at phosphorus,

undergoes Michael additions

Conclusion
Diethyl(vinyl)phosphine is a potentially valuable organophosphorus compound for

applications in catalysis and materials science. However, there is a notable lack of detailed

published data specifically for this compound. The information provided in this guide is based

on available data and established principles of organophosphorus chemistry. Researchers and

scientists working with this compound should exercise caution and perform thorough literature

searches for any newly available information. It is also critical to be vigilant about distinguishing

it from the more extensively documented Diethyl vinylphosphonate to ensure the correct

interpretation of chemical and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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